Cas no 898771-04-5 (Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate)

Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate is a synthetic intermediate with applications in pharmaceutical and organic synthesis. Its structure features a pyrrolidinomethylphenyl moiety linked to a valerate ester, offering versatility in further functionalization. The compound’s ketone and ester groups provide reactive sites for nucleophilic or catalytic transformations, making it valuable for constructing complex molecules. Its stability under standard conditions ensures ease of handling and storage. The presence of the pyrrolidine ring enhances solubility in polar organic solvents, facilitating its use in diverse reaction conditions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules targeting neurological or metabolic pathways.
Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate structure
898771-04-5 structure
Product Name:Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate
CAS No:898771-04-5
MF:C18H25NO3
MW:303.396005392075
MDL:MFCD03842060
CID:994183
PubChem ID:24724834
Update Time:2025-06-09

Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-oxo-5-[3-(pyrrolidin-1-ylmethyl)phenyl]pentanoate
    • ETHYL 5-OXO-5-[3-(PYRROLIDINOMETHYL)PHENYL]VALERATE
    • 4-METHOXYPHENYL O-(Α-D-GALACTOPYRANOSYL)-(1-4)-O-(Β-D-GALACTOPYRANOSYL)-(1-4)-Β-D-GLUCOPYRANOSIDE
    • ETHYL 5-OXO-5-[3-(PYRROLIDIN-1-YLMETHYL)PHENYL]VALERATE
    • GB3-Β-MP
    • Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate
    • AKOS016020598
    • Ethyl 5-oxo-5-{3-[(pyrrolidin-1-yl)methyl]phenyl}pentanoate
    • DTXSID20643231
    • MFCD03842060
    • 898771-04-5
    • ethyl5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate
    • MDL: MFCD03842060
    • Inchi: 1S/C18H25NO3/c1-2-22-18(21)10-6-9-17(20)16-8-5-7-15(13-16)14-19-11-3-4-12-19/h5,7-8,13H,2-4,6,9-12,14H2,1H3
    • InChI Key: VBLZGUDBCSCOOJ-UHFFFAOYSA-N
    • SMILES: O=C(CCCC(=O)OCC)C1=CC=CC(=C1)CN1CCCC1

Computed Properties

  • Exact Mass: 303.18300
  • Monoisotopic Mass: 303.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 46.61000
  • LogP: 3.13640

Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
204821-1g
ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate
898771-04-5 97%
1g
£540.00 2022-03-01
Fluorochem
204821-2g
ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate
898771-04-5 97%
2g
£1013.00 2022-03-01
Fluorochem
204821-5g
ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate
898771-04-5 97%
5g
£2025.00 2022-03-01
abcr
AB364846-1 g
Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate, 97%; .
898771-04-5 97%
1g
€932.90 2023-04-26
Chemenu
CM298294-1g
Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate
898771-04-5 95%
1g
$*** 2023-05-29
TRC
E095780-250mg
Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate
898771-04-5
250mg
$ 440.00 2022-06-05
TRC
E095780-500mg
Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate
898771-04-5
500mg
$ 735.00 2022-06-05
abcr
AB364846-2 g
Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate, 97%; .
898771-04-5 97%
2g
€1677.00 2023-04-26
abcr
AB364846-1g
Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate, 97%; .
898771-04-5 97%
1g
€932.10 2025-04-15
abcr
AB364846-2g
Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate, 97%; .
898771-04-5 97%
2g
€1674.30 2025-04-15

Additional information on Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate

Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate (CAS No. 898771-04-5): A Comprehensive Overview

Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate (CAS No. 898771-04-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional attributes, has been the subject of extensive research due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound includes a valerate ester moiety linked to a phenyl ring, which is further substituted with a pyrrolidinomethyl group. This specific arrangement of functional groups imparts distinct chemical properties that make it a promising candidate for various biochemical interactions.

The Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate molecule exhibits a high degree of versatility, which is evident from its ability to interact with multiple biological targets. The presence of the pyrrolidinomethyl group, in particular, suggests potential binding affinities with enzymes and receptors involved in critical metabolic pathways. Recent studies have highlighted the compound's role in modulating these pathways, which could have implications for the treatment of various metabolic disorders and inflammatory conditions.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are pivotal. The structural features of Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate make it an attractive scaffold for medicinal chemists. By leveraging computational chemistry and high-throughput screening techniques, researchers have been able to identify novel derivatives with enhanced pharmacological properties. These derivatives are being tested in preclinical models to evaluate their efficacy and safety profiles.

The compound's chemical stability and solubility profile are also areas of active investigation. Studies have demonstrated that Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate can be formulated into various dosage forms, including oral tablets and injectable solutions, without significant degradation. This stability is crucial for ensuring the compound's effectiveness throughout its shelf life and upon administration to patients.

One of the most intriguing aspects of Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate is its potential role in modulating neural pathways. Preliminary research suggests that the compound may interact with neurotransmitter systems, particularly those involving serotonin and dopamine. These interactions could have therapeutic implications for neurological disorders such as depression, anxiety, and neurodegenerative diseases. Further studies are needed to elucidate the precise mechanisms through which this compound exerts its effects.

The synthesis of Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. The optimization of these synthetic routes is essential for large-scale production and cost-effective manufacturing.

The pharmacokinetic properties of Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate are another area of focus. Researchers are investigating how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for determining appropriate dosing regimens and minimizing potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the compound's metabolic pathways.

In conclusion, Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate (CAS No. 898771-04-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging health issues faced by society today.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.